N-(2-ethyl-2-hydroxybutyl)-1-(furan-2-carbonyl)piperidine-2-carboxamide

• IUPAC Name: N-(2-ethyl-2-hydroxybutyl)-1-(furan-2-carbonyl)piperidine-2-carboxamide
• InChI: InChI=1S/C17H26N2O4/c1-3-17(22,4-2)12-18-15(20)13-8-5-6-10-19(13)16(21)14-9-7-11-23-14/h7,9,11,13,22H,3-6,8,10,12H2,1-2H3,(H,18,20)
• InChI Key: MOTOUARUVJNJCX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)C1CCCCN1C(=O)C2=CC=CO2)O
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

N-(2-ethyl-2-hydroxybutyl)-1-(furan-2-carbonyl)piperidine-2-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as EHBP or compound 14.

Mechanism of Action

The mechanism of action of EHBP is not yet fully understood. However, it is believed that the compound exerts its effects by modulating various signaling pathways involved in cell growth, apoptosis, and inflammation.
Biochemical and Physiological Effects:
EHBP has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation. It has also been found to reduce inflammation and oxidative stress in the body.

Advantages and Limitations for Lab Experiments

EHBP has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar therapeutic potential. However, EHBP has certain limitations, including its poor solubility in water and low bioavailability.

Future Directions

There are several future directions for the research and development of EHBP. One potential direction is to investigate the compound's potential as a novel cancer therapy. Further studies are also needed to elucidate the mechanism of action of EHBP and its potential applications in pain management and neurological disorders. Additionally, efforts can be made to improve the compound's solubility and bioavailability to enhance its therapeutic potential.
In conclusion, EHBP is a promising synthetic compound that has potential therapeutic applications in various scientific research fields. Further studies are needed to fully understand its mechanism of action and to explore its potential as a novel therapy for cancer, pain management, and neurological disorders.

Synthesis Methods

EHBP can be synthesized through a multistep process involving the reaction of furan-2-carbonyl chloride with piperidine-2-carboxylic acid followed by the addition of 2-ethyl-2-hydroxybutylamine. The resulting compound is then purified through column chromatography.

Scientific Research Applications

EHBP has shown promising results in various scientific research applications, including cancer treatment, pain management, and neurological disorders. The compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to have analgesic properties and can be used to manage pain. Furthermore, EHBP has been found to have neuroprotective effects and can be used to treat neurological disorders such as Alzheimer's disease.